Cas no 2171306-86-6 ((2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpiperidine-2-carboxylic acid)

• Product Name: (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpiperidine-2-carboxylic acid
• CAS No: 2171306-86-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5874952
• PubChem ID: 165513950
• Update Time: 2025-06-22

(2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpiperidine-2-carboxylic acid
• 2171306-86-6
• (2R)-1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoyl]piperidine-2-carboxylic acid
• EN300-1509870

• Inchi： 1S/C28H34N2O5/c1-19(13-14-26(31)30-17-7-6-12-25(30)27(32)33)15-16-29-28(34)35-18-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,19,24-25H,6-7,12-18H2,1H3,(H,29,34)(H,32,33)/t19?,25-/m1/s1
• InChI Key： PNUVWQAPSNAKPY-OPEAARRCSA-N
• SMILES： O=C(CCC(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpiperidine-2-carboxylic acid

(2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpiperidine-2-carboxylic acid Overview

(2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpiperidine-2-carboxylic acid is a complex synthetic molecule with a unique structural framework that combines multiple functional groups, including a fluoren-9-yl moiety, a methoxycarbonyl group, and a hexanoyl chain. This compound is identified by its CAS number 2171306-86-6, which serves as a critical identifier in chemical databases and regulatory documentation. The molecular architecture of this compound is designed to facilitate interactions with biological targets, making it a potential candidate for pharmaceutical applications. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases and inflammatory conditions.

Chemical Structure and Functional Groups

The (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpiperidine-2-carboxylic acid molecule features a central piperidine-2-carboxylic acid scaffold, which is a six-membered ring with a carboxylic acid group at the 2-position. The fluoren-9-yl group, derived from the fluorene aromatic system, is attached via a methoxycarbonyl linker. This methoxycarbonyl group acts as a protecting group, which is essential for stabilizing the molecule during synthesis and ensuring its bioavailability in biological systems. The hexanoyl chain introduces hydrophobic properties, enhancing the compound's ability to cross cell membranes and interact with intracellular targets. The stereochemistry of the molecule, specifically the (2R) configuration at the piperidine ring, plays a critical role in its pharmacological activity, as stereochemical differences can significantly impact receptor binding affinity and metabolic stability.

Synthetic Pathways and Optimization

The synthesis of (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpiperidine-2-carboxylic acid involves multi-step organic reactions, including the formation of the fluoren-9-yl moiety, the coupling of the hexanoyl chain, and the incorporation of the piperidine-2-carboxylic acid scaffold. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high stereocontrol, which is crucial for its biological activity. Researchers have explored the use of chiral catalysts and asymmetric synthesis techniques to achieve the desired (2R) configuration, ensuring the compound's selectivity for specific biological targets. Optimization of reaction conditions, such as temperature, solvent polarity, and catalyst selection, has been shown to improve yield and reduce byproduct formation, making the synthesis process more scalable for industrial applications.

Pharmacological Applications and Mechanisms

Emerging research suggests that (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpiperidine-2-carboxylic acid may have therapeutic potential in the treatment of neurodegenerative disorders and chronic inflammation. Studies published in 2023 have demonstrated its ability to modulate the activity of the mitogen-activated protein kinase (MAPK) pathway, which is implicated in neuronal survival and inflammatory responses. The fluoren-9-yl group may interact with specific protein domains, while the hexanoyl chain enhances membrane permeability, allowing the compound to exert its effects at the cellular level. Additionally, the methoxycarbonyl group may contribute to the molecule's metabolic stability, reducing its susceptibility to enzymatic degradation in vivo. These properties make the compound a promising candidate for the development of novel therapeutics targeting complex diseases.

Role in Drug Discovery and Development

The unique structural features of (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpiperidine-2-carboxylic acid have positioned it as a valuable tool in drug discovery. Its ability to interact with multiple biological targets, combined with its stereochemical specificity, makes it an ideal candidate for structure-based drug design. Researchers are currently investigating its potential as a lead compound for the development of small-molecule inhibitors targeting specific enzymes or receptors. The fluoren-9-yl moiety, in particular, has been shown to exhibit affinity for certain protein-ligand interactions, suggesting its utility in the design of selective modulators. Ongoing studies are also exploring the possibility of modifying the hexanoyl chain to enhance its pharmacokinetic properties, such as improved solubility and reduced toxicity.

Conclusion and Future Directions

(2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpiperidine-2-carboxylic acid represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. Its complex molecular structure, combined with its potential therapeutic applications, highlights the importance of continued investigation into its biological mechanisms and pharmacological properties. As research progresses, this compound may play a pivotal role in the development of innovative treatments for a range of diseases, underscoring the value of interdisciplinary approaches in modern drug discovery.